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Compound of Interest

Compound Name: Penduletin 4'-methyl ether

CAS No.: 14787-34-9

Cat. No.: B12305167

Get Quote

Penduletin 4'-methyl ether (5-Hydroxy-3,6,7,4'-tetramethoxyflavone) is a high-specificity

flavonoid derivative distinguished by its potent inhibition of aromatase (CYP19A1), a key

enzyme in estrogen biosynthesis.[1] Unlike its parent compound Penduletin, which exhibits

broader, non-specific cytotoxicity, the 4'-methyl ether derivative demonstrates a targeted

mechanism of action, making it a critical probe for hormone-dependent breast cancer research.

This guide validates its performance across multiple cell lines, establishing its utility as a

selective aromatase inhibitor (AI) versus a general cytotoxic agent.

Technical Profile & Chemical Identity
Common Name: Penduletin 4'-methyl ether[1][2][3][4]

IUPAC Name: 5-hydroxy-2-(4-methoxyphenyl)-3,6,7-trimethoxychromen-4-one[1][5]

Synonyms: 5-Hydroxy-3,6,7,4'-tetramethoxyflavone; 4'-O-Methylpenduletin[1][5][4]

CAS Number: 14787-34-9[1][5][4][6]
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Molecular Formula: C₁₉H₁₈O₇[7]

Molecular Weight: 358.34 g/mol [7]

Solubility: Soluble in DMSO (>10 mM); insoluble in water.

Mechanism of Action: Selective Aromatase
Inhibition
Penduletin 4'-methyl ether functions primarily by binding to the active site of CYP19A1

(Aromatase), preventing the conversion of androgens (androstenedione/testosterone) into

estrogens (estrone/estradiol). This mechanism is distinct from general cytotoxicity, as it

specifically starves estrogen-dependent cells of their growth signals.

Pathway Diagram: Aromatase Inhibition in Breast Cancer
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Figure 1: Mechanism of Action. Penduletin 4'-methyl ether blocks the rate-limiting step in

estrogen biosynthesis, preventing ER-mediated tumor growth.[1]

Comparative Performance Analysis
The following data compares Penduletin 4'-methyl ether against its parent compound

(Penduletin) and standard clinical/natural alternatives.

Table 1: Bioactivity Profile Comparison

Compound
Target
Specificity

Aromatase
IC₅₀ (Cell-
Free)

MCF-7
Cytotoxicity
(IC₅₀)

HepG2
Cytotoxicity
(IC₅₀)

Primary
Utility

Penduletin 4'-

methyl ether

High

(Aromatase)
1.0 µM

> 5 µM

(Static)
> 100 µM

Selective AI

Probe

Penduletin

(Parent)

Moderate

(Apoptosis)
N/A 6.4 µM 25.8 µM

General

Cytotoxicity

Chrysin
Moderate

(Aromatase)
~1.5 - 10 µM ~20 - 40 µM ~50 µM

Natural

Reference

Letrozole
Very High

(Aromatase)
0.002 µM

N/A

(Cytostatic)
Non-Toxic

Clinical

Standard

Key Insight: While the parent compound Penduletin is a more potent general cytotoxin (killing

cells directly via apoptosis), the 4'-methyl ether derivative is a far superior Aromatase Inhibitor

(IC₅₀ 1.0 µM). Its lower direct cytotoxicity against HepG2 and LNCaP cells indicates it is not a

general toxin, but rather a selective modulator of hormonal pathways.

Validation in Multiple Cell Lines
To validate the specificity of Penduletin 4'-methyl ether, it must be tested in a panel of cell

lines with varying receptor statuses.

A. MCF-7 (Human Breast Adenocarcinoma)[1]
Receptor Status: ER+, PR+, Aromatase+.
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Validation Goal: Confirm inhibition of estrogen-dependent growth.

Observed Effect: The compound does not induce rapid necrosis. Instead, it acts as a

cytostatic agent in estrogen-supplemented media. Significant reduction in cell proliferation is

observed only when cells are stimulated with Androstenedione (the substrate for aromatase),

confirming the blockade occurs at the enzyme level.

B. HepG2 (Human Liver Carcinoma)
Receptor Status: Metabolic active, Aromatase low/variable.

Validation Goal: Toxicity control.

Observed Effect: High IC₅₀ (>100 µM) indicates low hepatotoxicity compared to the parent

Penduletin (IC₅₀ 25.8 µM). This suggests the 4'-methylation protects against metabolic

activation into toxic quinones often seen with catechol-flavonoids.[1]

C. LNCaP (Human Prostate Carcinoma)
Receptor Status: Androgen Receptor (AR)+.

Validation Goal: Cross-reactivity check.

Observed Effect: ED₅₀ > 5 µg/mL.[6] The compound shows minimal activity against

androgen-dependent prostate cancer cells, reinforcing its selectivity for the estrogen

biosynthetic pathway over general steroid signaling.

Experimental Protocols
Protocol A: Aromatase Inhibition Assay (Cell-Free)
Use this protocol to verify the biochemical potency (IC₅₀ = 1.0 µM).[1]

Preparation: Prepare human placental microsomes or recombinant CYP19A1.

Substrate: Use [1β-³H]androstenedione (radiometric) or a fluorescent substrate (e.g.,

Dibenzylfluorescein).

Incubation:
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Mix 10 µL of Penduletin 4'-methyl ether (serial dilutions: 0.1 µM – 50 µM in DMSO).

Add NADPH generating system.

Incubate at 37°C for 15 minutes.

Detection: Measure release of tritiated water (³H₂O) or fluorescence intensity.

Calculation: Plot % Inhibition vs. Log[Concentration] to derive IC₅₀.

Protocol B: Cell Viability Specificity Screen
Use this protocol to distinguish between specific hormonal inhibition and general toxicity.

Seeding: Seed MCF-7 cells (5,000 cells/well) in phenol red-free DMEM supplemented with

charcoal-stripped FBS (to remove endogenous steroids).

Starvation: Incubate for 24 hours to deplete intracellular estrogen.

Treatment Groups:

Control: Vehicle (DMSO 0.1%).

Group 1 (Toxicity Check): Compound alone (10 µM).

Group 2 (Mechanism Check): Compound (10 µM) + Androstenedione (10 nM).

Group 3 (Rescue Check): Compound (10 µM) + Estradiol (1 nM).

Incubation: 72 hours.

Readout: Perform MTT or Resazurin assay.

Interpretation:

True AI Activity: Group 2 shows reduced growth (inhibition of conversion), while Group 3

shows normal growth (product rescue).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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